Cas no 479639-94-6 (1-(5-methylthiophen-2-yl)ethane-1,2-diol)

• Product Name: 1-(5-methylthiophen-2-yl)ethane-1,2-diol
• CAS No: 479639-94-6
• MF: C₇H₁₀O₂S
• MW: 158.218101024628
• CID: 3181225
• PubChem ID: 22598075
• Update Time: 2025-07-31

1-(5-methylthiophen-2-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-ETHANEDIOL, 1-(5-METHYL-2-THIENYL)-
• 1-(5-methylthiophen-2-yl)ethane-1,2-diol
• 479639-94-6
• AKOS021031186
• EN300-1240386
• SCHEMBL5247753

• Inchi： 1S/C7H10O2S/c1-5-2-3-7(10-5)6(9)4-8/h2-3,6,8-9H,4H2,1H3
• InChI Key： JSJDCJKAKYNZRW-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(CO)O

Computed Properties

• Exact Mass: 158.04
• Monoisotopic Mass: 158.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7A^2
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes